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Cat. No.: B1630553 Get Quote

Essential Safety and Handling Guide for 1,4-
Piperazinebis(propanesulfonic acid)
Chemical Identifier: 1,4-Piperazinebis(propanesulfonic acid) CAS Number: 5625-56-9

Molecular Formula: C10H22N2O6S2[1][2]

This document provides essential safety protocols and logistical information for handling 1,4-

Piperazinebis(propanesulfonic acid), a compound commonly used as a buffering agent in

biochemical research.[2] While this substance does not meet the criteria for classification as

hazardous under Regulation (EC) No 1272/2008, adherence to standard laboratory safety

practices is crucial.[1][3]

Personal Protective Equipment (PPE)
When handling 1,4-Piperazinebis(propanesulfonic acid), especially in its powdered form, the

following personal protective equipment is recommended to minimize exposure:
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.

Skin Protection Protective Gloves
Wear appropriate chemical-

resistant gloves.

Lab Coat/Protective Clothing To prevent skin exposure.

Respiratory Protection Particulate Filter Respirator

Recommended when dusts

are generated. A P1 type filter

is suggested.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use in a well-ventilated area. Local and general ventilation should be employed

to control dust levels.[1]

Static Discharge: Take precautionary measures against static discharge.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in work

areas.[1] Contaminated clothing should be removed before entering eating areas.[1]

Storage: Store in a tightly closed container in a dry place.[4] Recommended storage

temperature is between +2°C and +8°C.[4]

Spill Management:

Evacuate: Evacuate the danger area.

Containment: Cover drains to prevent the product from entering.[4]

Cleanup: Take up the material mechanically and place it in appropriate containers for

disposal.[1][3] Avoid generating dust.[4]
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Ventilation: Ventilate the affected area after cleanup.[1]

Disposal:

Dispose of the substance and its container in accordance with local, regional, and national

regulations. The product should be disposed of at an approved waste disposal plant.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If you feel unwell,

seek medical advice.[3][4]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water or shower.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.[4][5]

Ingestion

Rinse mouth. Make the victim drink water (two

glasses at most). Consult a doctor if you feel

unwell.[3][4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,4-

Piperazinebis(propanesulfonic acid) in a laboratory setting, from initial preparation to final

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

